Cas no 851949-27-4 (ethyl 5-(3-fluorobenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-(3-fluorobenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851949-27-4
• MF: C₂₂H₁₅F₂N₃O₄S
• MW: 455.434010744095
• CID: 6575298
• Update Time: 2025-08-02

ethyl 5-(3-fluorobenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(3-fluorobenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• ethyl 5-(3-fluorobenzamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 5-[(3-fluorobenzoyl)amino]-3-(4-fluorophenyl)-3,4-dihydro-4-oxo-, ethyl ester

• Inchi： 1S/C22H15F2N3O4S/c1-2-31-22(30)18-16-11-32-20(25-19(28)12-4-3-5-14(24)10-12)17(16)21(29)27(26-18)15-8-6-13(23)7-9-15/h3-11H,2H2,1H3,(H,25,28)
• InChI Key： IZLXZRCBNJUGDK-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(F)C=C2)C(=O)C2=C(NC(=O)C3=CC=CC(F)=C3)SC=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on ethyl 5-(3-fluorobenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Ethyl 5-(3-Fluorobenzamido)-3-(4-Fluorophenyl)-4-Oxo-3H,4H-Thieno[3,4-d]Pyridazine-1-Carboxylate: A Comprehensive Overview

Ethyl 5-(3-fluorobenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate is a highly specialized organic compound with the CAS number 851949-27-4. This compound belongs to the class of heterocyclic compounds, specifically featuring a thienopyridazine core. The molecule is characterized by its complex structure, which includes a benzamide group at position 5 and a fluoro-substituted phenyl group at position 3. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a subject of interest in various fields of research.

The thienopyridazine ring system in this compound is notable for its aromaticity and conjugation, which are critical for its electronic properties. The fluoro-substituted groups further enhance the molecule's stability and reactivity. Recent studies have highlighted the potential of such compounds in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. For instance, researchers have explored the ability of this compound to modulate protein kinases, which are key targets in oncology and inflammatory diseases.

One of the most significant aspects of ethyl 5-(3-fluorobenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate is its synthetic versatility. The compound can be synthesized through a variety of routes, including multi-component reactions and modular assembly strategies. These methods not only facilitate large-scale production but also allow for fine-tuning of the molecule's substituents to optimize its pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity profiles of this compound with greater accuracy. For example, molecular docking studies have revealed that the compound exhibits strong binding affinity to certain receptors, suggesting its potential as a lead compound in drug development. Furthermore, in vitro assays have demonstrated its ability to inhibit key enzymes involved in cellular signaling pathways.

In addition to its pharmacological applications, ethyl 5-(3-fluorobenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes. Researchers have explored its ability to act as a charge transport material in organic devices, highlighting its potential for applications in next-generation electronics.

The synthesis and characterization of this compound have been extensively documented in recent scientific literature. Studies have focused on optimizing reaction conditions to improve yield and purity while maintaining the integrity of the molecule's functional groups. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the compound's structure and purity.

Moreover, ethyl 5-(3-fluorobenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate has been investigated for its role in chemical biology. Its ability to interact with biological systems at molecular levels has led to insights into cellular processes such as apoptosis and signal transduction. These findings underscore its potential as a tool for studying fundamental biological mechanisms.

In conclusion, ethyl 5-(3-fluorobenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate is a multifaceted compound with significant implications across diverse scientific disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to unravel its potential uses, this compound is poised to play an increasingly important role in advancing our understanding of complex chemical systems.